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Compound of Interest

Compound Name: Desoxycarbadox-D3

Cat. No.: B590568

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal
of Desoxycarbadox-D3. The following procedural guidance is designed to ensure the safety of
all laboratory personnel and to maintain a secure research environment. Desoxycarbadox-D3
is classified as a flammable solid, is harmful if swallowed, and is suspected of causing
cancer[1]. Therefore, strict adherence to these protocols is imperative.

Essential Safety Information

Immediate actions and precautions are critical when working with Desoxycarbadox-D3. The
following table summarizes key quantitative data and hazard classifications.
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Property

Value

Source(s)

Chemical Name

trideuteriomethyl N-[(E)-
quinoxalin-2-

ylmethylideneamino]carbamate

[1]

CAS Number 1448350-02-4 [1]
Molecular Formula C11H7D3N40O2 [1]
Molecular Weight 233.24 g/mol [1]

GHS Hazard Statements

H228: Flammable solidH302;
Harmful if swallowedH350:

May cause cancer

[1]

GHS Precautionary
Statements

P203: Obtain, read and follow
all safety instructions before
use.P210: Keep away from
heat, hot surfaces, sparks,
open flames and other ignition
sources. No smoking.P280:
Wear protective gloves/
protective clothing/ eye
protection/ face
protection.P301+P317: IF
SWALLOWED: Get medical
help.P318: IF exposed or
concerned, get medical
advice.P501: Dispose of
contents/container to an

approved waste disposal plant.

[1]

Storage Temperature

Store in a dry place. Store in a

closed container.

Note: Specific Occupational Exposure Limits (OELS) for Desoxycarbadox-D3 have not been

established. In the absence of a specific OEL, the principle of "As Low As Reasonably

Practicable" (ALARP) should be strictly followed to minimize exposure.
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Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling Desoxycarbadox-D3 is crucial to mitigate risks. The
following workflow outlines the necessary steps from preparation to post-handling procedures.
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Safe Handling Workflow for Desoxycarbadox-D3
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Safe Handling Workflow for Desoxycarbadox-D3
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Detailed Experimental Protocols

1.

Preparation:

Review Safety Data Sheet (SDS): Before any work begins, all personnel must thoroughly
read and understand the SDS for Desoxycarbadox-D3.

Personal Protective Equipment (PPE): The following PPE is mandatory:

o

Gloves: Two pairs of nitrile gloves.

[¢]

Lab Coat: A dedicated, buttoned lab coat.

[¢]

Eye Protection: Safety glasses with side shields or chemical splash goggles.

[e]

Respiratory Protection: A NIOSH-approved respirator (e.g., N95) is recommended,
especially when handling the powder outside of a certified chemical fume hood.

Designated Work Area: All handling of Desoxycarbadox-D3 must occur in a designated
area, such as a certified chemical fume hood, to minimize inhalation exposure. The work
surface should be lined with absorbent, disposable pads.

. Handling:

Weighing and Aliquoting:
o Perform all weighing and aliquoting of the solid compound within a chemical fume hood.

o Use anti-static weighing paper or a tared, sealed container to prevent dispersal of the
powder.

o Handle with care to avoid creating dust.
Dissolving and Solution Preparation:
o When dissolving the compound, add the solvent to the solid slowly to avoid splashing.

o Keep containers closed whenever possible.
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. Post-Handling:

Decontamination: Wipe down the work surface and any equipment used with a suitable
decontaminating solution (e.g., a detergent solution), followed by a rinse with water. All
cleaning materials must be disposed of as hazardous waste.

Personal Protective Equipment (PPE) Removal: Remove PPE in the designated area, being
careful to avoid self-contamination. Dispose of gloves and other disposable PPE as
hazardous waste.

Hygiene: Wash hands thoroughly with soap and water after removing PPE.

Disposal Plan
Proper disposal of Desoxycarbadox-D3 and associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

. Waste Segregation:

Solid Waste: All solid waste, including unused Desoxycarbadox-D3 powder, contaminated
PPE (gloves, absorbent pads), and weighing papers, must be collected in a dedicated,
clearly labeled hazardous waste container.

Liquid Waste: Solutions containing Desoxycarbadox-D3 must be collected in a separate,
labeled hazardous waste container. Do not mix with other solvent waste streams unless
compatibility has been confirmed.

Sharps: Needles and syringes used to handle solutions of Desoxycarbadox-D3 must be
disposed of in a designated sharps container for hazardous chemical waste.

. Labeling and Storage:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name
"Desoxycarbadox-D3," and the associated hazards (Flammable Solid, Toxic, Carcinogen).

Store waste containers in a designated satellite accumulation area within the laboratory,
away from ignition sources and incompatible materials.
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3. Final Disposal:

« All waste must be disposed of through a licensed hazardous waste disposal company.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

pickup and disposal. Do not dispose of Desoxycarbadox-D3 down the drain or in regular

trash.

Emergency Procedures

In the event of an accidental exposure or spill, immediate and decisive action is required.

Emergency Response Protocol for Desoxycarbadox-D3

Accidental Exposure

Spill Response

Skin Contact

Eye Contact Inhalation

Ingestion

Evacuate and Secure Area

Y
Seek Medical Attention

Don Appropriate PPE

Contain and Clean Spill

Decontaminate and Dispose

\

Report to EHS
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Emergency Response Protocol

Accidental Exposure

o Skin Contact: Immediately wash the affected area with copious amounts of soap and water
for at least 15 minutes. Remove contaminated clothing. Seek medical attention.

o Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

 Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Spill Response

o Minor Spill (a few milligrams):
o Alert others in the immediate area.

o Wearing the appropriate PPE (double gloves, lab coat, safety goggles, and respirator),
gently cover the spill with a damp paper towel to avoid raising dust.

o Carefully wipe up the material, working from the outside in.

o Place all contaminated materials in a sealed bag and then into the designated hazardous
waste container.

o Decontaminate the spill area with a detergent solution.

[¢]

Report the spill to your laboratory supervisor and EHS department.
e Major Spill:

o Evacuate the laboratory immediately and alert others.
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[e]

Close the laboratory doors and prevent re-entry.

o

Contact your institution's EHS department and emergency services.

[¢]

Provide details of the spilled substance and its location.

o

Need Custom Synthesis?

Do not attempt to clean up a major spill unless you are trained and equipped to do so.

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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desoxycarbadox-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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